Dimethyl 5-[(3-ethoxypropanoyl)amino]benzene-1,3-dicarboxylate

• Molecular Formula: C15H19NO6
• Molecular Weight: 309.31 g/mol
• IUPAC Name: dimethyl 5-(3-ethoxypropanoylamino)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C15H19NO6/c1-4-22-6-5-13(17)16-12-8-10(14(18)20-2)7-11(9-12)15(19)21-3/h7-9H,4-6H2,1-3H3,(H,16,17)
• InChI Key: SLNAWYFKOFXQHL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)NC1=CC(=CC(=C1)C(=O)OC)C(=O)OC

Description

1,3-DIMETHYL 5-(3-ETHOXYPROPANAMIDO)BENZENE-1,3-DICARBOXYLATE is a complex organic compound that belongs to the class of benzene derivatives. This compound is characterized by the presence of two methyl groups, an ethoxypropanamido group, and two carboxylate groups attached to a benzene ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1,3-DIMETHYL 5-(3-ETHOXYPROPANAMIDO)BENZENE-1,3-DICARBOXYLATE typically involves multiple steps, starting from commercially available 5-aminoisophthalic acid Industrial production methods may involve optimizing these steps to increase yield and reduce the number of synthetic steps required .

Chemical Reactions Analysis

1,3-DIMETHYL 5-(3-ETHOXYPROPANAMIDO)BENZENE-1,3-DICARBOXYLATE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under suitable conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,3-DIMETHYL 5-(3-ETHOXYPROPANAMIDO)BENZENE-1,3-DICARBOXYLATE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in the study of reaction mechanisms.

Biology: The compound is used in biochemical assays and as a probe to study biological processes.

Industry: The compound is used in the production of polymers and other industrial materials.

Mechanism of Action

The mechanism of action of 1,3-DIMETHYL 5-(3-ETHOXYPROPANAMIDO)BENZENE-1,3-DICARBOXYLATE involves its interaction with specific molecular targets and pathways. The compound can form intermolecular hydrogen bonds and assemble into supramolecular structures, which can mimic natural fibrous structures . These interactions are crucial for its biological and industrial applications.

Comparison with Similar Compounds

1,3-DIMETHYL 5-(3-ETHOXYPROPANAMIDO)BENZENE-1,3-DICARBOXYLATE can be compared with other similar compounds such as:

1,3-dimethyl 5-(3,3-dimethylbutanamido)benzene-1,3-dicarboxylate: This compound has a similar structure but with different substituents, leading to variations in its chemical properties and applications.

Benzene-1,3,5-tricarboxamides: These compounds share a similar benzene core but differ in the functional groups attached, affecting their solubility and assembly properties.

The uniqueness of 1,3-DIMETHYL 5-(3-ETHOXYPROPANAMIDO)BENZENE-1,3-DICARBOXYLATE lies in its specific functional groups, which confer distinct chemical and physical properties, making it suitable for a wide range of applications.